Cas no 90327-11-0 (Ethanol, 2-(2-ethoxyethoxy)-, benzoate)
90327-11-0 structure
Product Name:Ethanol, 2-(2-ethoxyethoxy)-, benzoate
CAS No:90327-11-0
MF:C13H20O5
MW:256.294904708862
CID:789354
PubChem ID:71429232
Update Time:2025-04-19
Ethanol, 2-(2-ethoxyethoxy)-, benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-(2-ethoxyethoxy)-, benzoate
- benzoic acid,2-(2-ethoxyethoxy)ethanol
- Benzoic acid--2-(2-ethoxyethoxy)ethan-1-ol (1/1)
- 90327-11-0
- DTXSID30847925
-
- Inchi: 1S/C7H6O2.C6H14O3/c8-7(9)6-4-2-1-3-5-6;1-2-8-5-6-9-4-3-7/h1-5H,(H,8,9);7H,2-6H2,1H3
- InChI Key: XMIZOIJJSZEJOZ-UHFFFAOYSA-N
- SMILES: O(CCO)CCOCC.OC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 256.13107373g/mol
- Monoisotopic Mass: 256.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 151
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
Ethanol, 2-(2-ethoxyethoxy)-, benzoate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
90327-11-0 (Ethanol, 2-(2-ethoxyethoxy)-, benzoate) Related Products
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